Cas no 54797-42-1 (Ethanone, 2-(1-oxopropoxy)-1-phenyl-)

Ethanone, 2-(1-oxopropoxy)-1-phenyl- structure
54797-42-1 structure
Product Name:Ethanone, 2-(1-oxopropoxy)-1-phenyl-
CAS No:54797-42-1
MF:C11H12O3
MW:192.211183547974
CID:1590949
Update Time:2024-09-11

Ethanone, 2-(1-oxopropoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(1-oxopropoxy)-1-phenyl-
    • 2-oxo-2-phenylethyl propionate
    • Inchi: 1S/C11H12O3/c1-2-11(13)14-8-10(12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
    • InChI Key: IYPDWYXWMCKEIJ-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=CC=C1)COC(=O)CC

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Density: 1.104±0.06 g/cm3(Predicted)
  • Melting Point: 57 °C
  • Boiling Point: 210 °C(Press: 14 Torr)
  • PSA: 43.37
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